Cas no 1408058-18-3 ((2-(Methylsulfonyl)phenyl)(phenyl)methanamine)

• Product Name: (2-(Methylsulfonyl)phenyl)(phenyl)methanamine
• CAS No: 1408058-18-3
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 1057122
• PubChem ID: 71432815
• Update Time: 2025-10-29

(2-(Methylsulfonyl)phenyl)(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Methylsulfonyl)phenyl)(phenyl)methanamine
• (2-methylsulfonylphenyl)-phenylmethanamine
• alpha-(2-Methylsulfonylphenyl)benzylamine
• SY019823
• 1408058-18-3
• MFCD22574975
• DTXSID101239772
• A885780
• Benzenemethanamine, 2-(methylsulfonyl)-I+/--phenyl-
• DB-229759
• AC4158
• AKOS022187153

• MDL： MFCD22574975
• Inchi： 1S/C14H15NO2S/c1-18(16,17)13-10-6-5-9-12(13)14(15)11-7-3-2-4-8-11/h2-10,14H,15H2,1H3
• InChI Key： OKKSKJOHMALCEG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(C1C=CC=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 261.08200
• Monoisotopic Mass: 261.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.54000
• LogP: 3.91930

(2-(Methylsulfonyl)phenyl)(phenyl)methanamine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (2-(Methylsulfonyl)phenyl)(phenyl)methanamine

Introduction to (2-(Methylsulfonyl)phenyl)(phenyl)methanamine (CAS No. 1408058-18-3)

The compound (2-(Methylsulfonyl)phenyl)(phenyl)methanamine, identified by the CAS registry number 1408058-18-3, is a fascinating molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is a derivative of methanamine, featuring a methylsulfonyl group attached to a phenyl ring, which introduces unique electronic and steric properties. The structure of this compound is characterized by the presence of two aromatic rings: one substituted with a methylsulfonyl group and the other unsubstituted, connected via a methanamine linker.

The synthesis of (2-(Methylsulfonyl)phenyl)(phenyl)methanamine typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and amine functionalization. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The methylsulfonyl group is known to enhance bioavailability and stability in biological systems, making it an attractive moiety for medicinal chemists. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its utility in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In the field of agrochemistry, (2-(Methylsulfonyl)phenyl)(phenyl)methanamine has shown promise as a lead compound for developing novel pesticides and herbicides. Its ability to inhibit key enzymes involved in plant growth regulation has been extensively studied using computational modeling techniques. For example, molecular docking studies have revealed that this compound can effectively bind to target sites on plant enzymes, potentially offering a new avenue for sustainable agriculture.

From a materials science perspective, this compound's unique electronic properties make it a candidate for applications in organic electronics. Researchers have investigated its potential as an electron transport material in organic photovoltaic devices. Preliminary results indicate that incorporating this compound into device architectures can enhance charge separation efficiency, paving the way for more efficient solar cells.

The structural versatility of (2-(Methylsulfonyl)phenyl)(phenyl)methanamine also lends itself to applications in polymer chemistry. By incorporating this molecule into polymer backbones, scientists have developed advanced materials with tailored mechanical and thermal properties. These materials are being explored for use in high-performance composites and flexible electronics.

In conclusion, (2-(Methylsulfonyl)phenyl)(phenyl)methanamine (CAS No. 1408058-18-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemistry, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.